Cas no 644982-13-8 (3-Fluoroazepan-4-one Hydrochloride)

• Product Name: 3-Fluoroazepan-4-one Hydrochloride
• CAS No: 644982-13-8
• MF: C₆H₁₁ClFNO
• MW: 167.609044313431
• MDL: MFCD20684656
• CID: 423593
• PubChem ID: 71379831
• Update Time: 2025-07-28

3-Fluoroazepan-4-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4H-Azepin-4-one, 3-fluorohexahydro-, hydrochloride
• 3-fluoroazepan-4-one,hydrochloride
• 3-Fluoroazepan-4-one hydrochloride
• 3-Fluoroazepan-4-one HCl
• 3-fluoroazepan-4-one;hydrochloride
• 644982-13-8
• AKOS027255361
• DTXSID70802376
• AS-68530
• 3-Fluoroazepan-4-onehydrochloride
• 3-Fluoroazepan-4-one--hydrogen chloride (1/1)
• 3-Fluoroazepan-4-one Hydrochloride

• MDL： MFCD20684656
• Inchi： 1S/C6H10FNO.ClH/c7-5-4-8-3-1-2-6(5)9;/h5,8H,1-4H2;1H
• InChI Key： MXGAKSOPAKYGLT-UHFFFAOYSA-N
• SMILES： Cl.FC1C(CCCNC1)=O

Computed Properties

• Exact Mass: 167.05143
• Monoisotopic Mass: 167.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1